Cas no 34602-69-2 (Benzenamine, 2-(1H-indazol-1-yl)-)

• Product name: Benzenamine, 2-(1H-indazol-1-yl)-
• CAS No: 34602-69-2
• MF: C₁₃H₁₁N₃
• MW: 209.24654
• CID: 1469291
• PubChem ID: 21822801

Benzenamine, 2-(1H-indazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(1H-indazol-1-yl)-
• 1-(2'-aminophenyl)indazole
• 2-indazol-1-yl-aniline
• AKOS011421132
• SCHEMBL14688616
• [2-(1h-indazol-1-yl)-phenyl]amine
• 2-(1H-indazol-1-yl)aniline
• DB-293172
• YVYFUHXQFCRFFK-UHFFFAOYSA-N
• 34602-69-2

• Inchi： InChI=1S/C13H11N3/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15-16/h1-9H,14H2
• InChI Key： YVYFUHXQFCRFFK-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=NN2C3=CC=CC=C3N

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 43.84